Cas no 1804048-45-0 (Ethyl 2-amino-4-(2-carboxyethyl)benzoate)

• Product Name: Ethyl 2-amino-4-(2-carboxyethyl)benzoate
• CAS No: 1804048-45-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 4795167
• Update Time: 2025-05-20

Ethyl 2-amino-4-(2-carboxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(2-carboxyethyl)benzoate

• Inchi： 1S/C12H15NO4/c1-2-17-12(16)9-5-3-8(7-10(9)13)4-6-11(14)15/h3,5,7H,2,4,6,13H2,1H3,(H,14,15)
• InChI Key： RLWIIUFPAWKAKJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1N)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 1.8
• Topological Polar Surface Area: 89.6

Additional information on Ethyl 2-amino-4-(2-carboxyethyl)benzoate

Ethyl 2-amino-4-(2-carboxyethyl)benzoate (CAS No. 1804048-45-0): A Comprehensive Overview

Ethyl 2-amino-4-(2-carboxyethyl)benzoate, identified by its CAS number 1804048-45-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its benzoate backbone and functional groups, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural features of this compound make it a valuable candidate for further exploration in various biomedical research areas.

The molecular structure of Ethyl 2-amino-4-(2-carboxyethyl)benzoate consists of a benzene ring substituted with an amino group at the 2-position and a carboxyethyl group at the 4-position. This arrangement imparts specific chemical properties that are conducive to interactions with biological targets. The presence of both amino and carboxylic acid functionalities allows for diverse chemical modifications, making it a versatile intermediate in synthetic chemistry. These attributes have positioned this compound as a subject of intense study in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of substituted benzoates. Ethyl 2-amino-4-(2-carboxyethyl)benzoate has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating inflammatory disorders and neurodegenerative diseases. The amino group at the 2-position is particularly noteworthy, as it can engage in hydrogen bonding interactions, enhancing binding affinity to biological targets.

The carboxyethyl group at the 4-position introduces another layer of functionality, enabling further derivatization and customization. This feature is particularly useful in drug design, where modifications can be made to optimize solubility, bioavailability, and metabolic stability. Researchers have been exploring the use of Ethyl 2-amino-4-(2-carboxyethyl)benzoate as a scaffold for designing more complex molecules with enhanced therapeutic efficacy. The benzoate core itself is well-documented for its pharmacological activity, making this compound a promising candidate for further development.

One of the most exciting aspects of Ethyl 2-amino-4-(2-carboxyethyl)benzoate is its potential application in the field of medicinal chemistry. The compound's ability to interact with multiple biological targets makes it a valuable tool for studying drug-receptor interactions. Additionally, its structural flexibility allows for the creation of analogs with tailored properties, which can be optimized for specific therapeutic applications. These characteristics have made it a focus of attention in academic and industrial research settings.

Recent advancements in computational chemistry have further enhanced the study of Ethyl 2-amino-4-(2-carboxyethyl)benzoate. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing insights into its potential pharmacological effects. These simulations have helped researchers identify key structural features that contribute to its activity, guiding the design of more effective derivatives. The integration of computational methods with experimental approaches has accelerated the discovery process, making compounds like Ethyl 2-amino-4-(2-carboxyethyl)benzoate more accessible for therapeutic development.

The synthesis of Ethyl 2-amino-4-(2-carboxyethyl)benzoate has also been refined through recent innovations in organic chemistry. New synthetic routes have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. These advancements have not only facilitated basic research but also opened up new possibilities for drug development. The ability to produce this compound efficiently is crucial for conducting large-scale studies and translating laboratory findings into clinical applications.

In conclusion, Ethyl 2-amino-4-(2-carboxyethyl)benzoate (CAS No. 1804048-45-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile compound with potential applications in various therapeutic areas. The ongoing research into this molecule highlights its importance as a tool for drug discovery and development. As our understanding of its properties continues to grow, so too will its role in advancing medical science.